3,3-Difluorocyclopentane-1-sulfonyl chloride
Overview
Description
3,3-Difluorocyclopentane-1-sulfonyl chloride, also known as DFCPSCl, is a chemical compound used in organic synthesis . It has a CAS Number of 1309433-75-7 and a molecular weight of 204.62 .
Molecular Structure Analysis
The linear formula for 3,3-Difluorocyclopentane-1-sulfonyl chloride is C5H7ClF2O2S . The molecule consists of a cyclopentane ring with two fluorine atoms and a sulfonyl chloride group attached to it .
Scientific Research Applications
Chemical Synthesis
“3,3-Difluorocyclopentane-1-sulfonyl chloride” is used in chemical synthesis . It’s a reagent used to introduce the sulfonyl group into other compounds . This can be useful in the synthesis of a wide range of chemical compounds .
Life Science Research
In the field of life sciences, this compound could potentially be used in the development of new drugs or therapies . However, specific applications in this field are not mentioned in the available resources .
Material Science
In material science, “3,3-Difluorocyclopentane-1-sulfonyl chloride” could potentially be used in the development of new materials . The specifics of its use in this field are not detailed in the available resources .
Chromatography
This compound could potentially be used in chromatography, a method used to separate mixtures . However, the specifics of its use in this field are not detailed in the available resources .
Analytical Research
In analytical research, “3,3-Difluorocyclopentane-1-sulfonyl chloride” could potentially be used in the analysis of other compounds . However, the specifics of its use in this field are not detailed in the available resources .
Facile One-Pot Synthesis of Sulfonyl Fluorides
“3,3-Difluorocyclopentane-1-sulfonyl chloride” has been used in a facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids . This new protocol features mild reaction conditions using readily available and easy-to-operate reagents . A diverse set of sulfonyl fluorides was prepared facilitating the enrichment of the sulfonyl fluoride library .
properties
IUPAC Name |
3,3-difluorocyclopentane-1-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClF2O2S/c6-11(9,10)4-1-2-5(7,8)3-4/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMYSYKBVWVFQRH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1S(=O)(=O)Cl)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClF2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluorocyclopentane-1-sulfonyl chloride | |
CAS RN |
1309433-75-7 |
Source
|
| Record name | 3,3-difluorocyclopentane-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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